Cas no 32780-32-8 (Validamine)

Validamine structure
Validamine structure
Product Name:Validamine
CAS No:32780-32-8
MF:C7H15NO4
MW:177.198302507401
CID:53953
PubChem ID:446685
Update Time:2025-04-18

Validamine Chemical and Physical Properties

Names and Identifiers

    • Validamine
    • 6-Amino-4-(hydroxymethyl)-4-cyclohexane-[4H,5H]-1,2,3-triol
    • (1R,2S,3S,4S,6R)-4-Amino-6-(hydroxymethyl)cyclohexane-1,2,3-triol
    • PT 141
    • PT-141
    • PT141 Acetate
    • PT-141 Acetate
    • VALIDAMINE PT 141
    • 1-Amino-5-(hydroxymethyl)-1,5,6-trideoxy-D-chiro-inositol
    • AC-NLE-ASP-HIS-D-PHE-ARG-TRP-LYS ASP-LYS
    • Bremelanotide Acetate
    • Bremelanotide,PT141,Acetate
    • PT-141 (BREMELANOTIDE)
    • vial
    • CHEMBL1628264
    • D-chiro-Inositol, 1-amino-1,5,6-trideoxy-5-(hydroxymethyl)-
    • C7H15NO4
    • AKOS006284984
    • DTXSID60954439
    • (+)-validamine
    • SCHEMBL5793335
    • CHEBI:30449
    • HY-N2383
    • 32780-32-8
    • Q27113564
    • CS-0022551
    • AC-4499
    • BDBM50367332
    • 1-Amino-1,5,6-trideoxy-5-(hydroxymethyl)-D-chiro-inositol
    • 1D-1-amino-1,5,6-trideoxy-5-(hydroxymethyl)-chiro-inositol
    • (1R,2S,3S,4S)-4-amino-6-(hydroxymethyl)cyclohexane-1,2,3-triol
    • 4-Amino-6-(hydroxymethyl)cyclohexane-1,2,3-triol
    • A821410
    • GLXC-10143
    • Inchi: 1S/C7H15NO4/c8-4-1-3(2-9)5(10)7(12)6(4)11/h3-7,9-12H,1-2,8H2/t3-,4+,5-,6+,7+/m1/s1
    • InChI Key: GSQYAWMREAXBHF-UOYQFSTFSA-N
    • SMILES: O[C@H]1[C@@H]([C@H]([C@H](C[C@@H]1CO)N)O)O

Computed Properties

  • Exact Mass: 177.10000
  • Monoisotopic Mass: 177.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2
  • XLogP3: -2.2

Experimental Properties

  • Color/Form: White powder
  • Density: 1.4±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 345.6±42.0 °C at 760 mmHg
  • Flash Point: 162.8±27.9 °C
  • Refractive Index: 1.544
  • PSA: 106.94000
  • LogP: -1.89110
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

Validamine Security Information

Validamine Customs Data

  • HS CODE:2922199090
  • Customs Data:

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Validamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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32780-32-8 97%
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$236.00 2023-05-17
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$1832.00 2023-05-17
Chemenu
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$*** 2023-05-30
TRC
V094510-250mg
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250mg
$ 11200.00 2023-09-05
Ambeed
A453047-5g
(1R,2S,3S,4S,6R)-4-Amino-6-(hydroxymethyl)cyclohexane-1,2,3-triol
32780-32-8 97%
5g
$1122.0 2025-03-01
A2B Chem LLC
AD50861-25mg
(1R,2S,3S,4S,6R)-4-Amino-6-(hydroxymethyl)cyclohexane-1,2,3-triol
32780-32-8 95%
25mg
$77.00 2024-04-20
A2B Chem LLC
AD50861-100mg
(1R,2S,3S,4S,6R)-4-Amino-6-(hydroxymethyl)cyclohexane-1,2,3-triol
32780-32-8 95%
100mg
$144.00 2024-04-20
A2B Chem LLC
AD50861-250mg
(1R,2S,3S,4S,6R)-4-Amino-6-(hydroxymethyl)cyclohexane-1,2,3-triol
32780-32-8 95%
250mg
$260.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1093457-100mg
Validamine
32780-32-8 98%
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¥1152.00 2024-08-02

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